Cas no 617710-55-1 (Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-)
617710-55-1 structure
Product Name:Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
CAS No:617710-55-1
MF:C8H9N3O4
MW:211.174761533737
CID:502112
Update Time:2026-04-29
Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
- BENZENEMETHANAMINE, Α-METHYL-3,5-DINITRO-, (ΑR)-
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- Inchi: InChI=1S/C8H9N3O4/c1-5(9)6-2-7(10(12)13)4-8(3-6)11(14)15/h2-5H,9H2,1H3/t5-/m1/s1
- InChI Key: USMLPLKAUZIPIG-RXMQYKEDSA-N
- SMILES: C[C@H](C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 117.66000
- LogP: 3.26940
Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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